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Compound of Interest

Compound Name:
tert-butyl 4-iodo-1H-pyrazole-1-

carboxylate

Cat. No.: B050845 Get Quote

An In-Depth Technical Guide to tert-Butyl 4-iodo-1H-pyrazole-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

spectroscopic properties of tert-butyl 4-iodo-1H-pyrazole-1-carboxylate. It includes detailed

experimental protocols for its synthesis and purification, explores its reactivity and applications

as a key synthetic intermediate, and outlines essential safety information.

Core Physical and Chemical Properties
Tert-butyl 4-iodo-1H-pyrazole-1-carboxylate is a halogenated heterocyclic compound widely

utilized as a building block in organic synthesis. Its physical state is typically a white to yellow

or off-white solid, appearing as a powder or crystalline substance[1][2][3].

Table 1: Physical Properties
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Property Value Reference

Appearance
Powder or crystalline solid,

White to Yellow
[1][2]

Melting Point 67-70 °C [1][4][5][6]

Boiling Point 312.0 ± 34.0 °C (Predicted) [1][4][5][6]

Density 1.70 ± 0.1 g/cm³ (Predicted) [1][4][5][6]

pKa -3.01 ± 0.12 (Predicted) [1][4][5][6]

Table 2: Chemical and Structural Identifiers
Identifier Value Reference

CAS Number 121669-70-3 [1]

Molecular Formula C₈H₁₁IN₂O₂ [3][5][7]

Molecular Weight 294.09 g/mol [5][7]

InChI

InChI=1S/C8H11IN2O2/c1-

8(2,3)13-7(12)11-5-6(9)4-10-

11/h4-5H,1-3H3

[2][3][5]

InChIKey
WRCRIGRVTPLDDD-

UHFFFAOYSA-N
[2][3][5]

SMILES
CC(C)

(C)OC(=O)N1C=C(I)C=N1
[5][7]

Synonyms

1-Boc-4-iodopyrazole, TERT-

BUTYL 4-IODOPYRAZOLE-1-

CARBOXYLATE

[1][3][5]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of tert-butyl 4-iodo-1H-
pyrazole-1-carboxylate.
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Table 3: NMR and Mass Spectrometry Data
Technique Data (Solvent: DMSO-d₆) Reference

¹H NMR (400 MHz)

δ: 1.57 (s, 9H, 3×CH₃), 7.89 (d,

J 0.6 Hz, 1H, Ar-H), 8.46 (d, J

0.6 Hz, 1H, Ar-H)

[8]

¹³C NMR (100 MHz)
δ: 27.9, 63.8, 86.0, 135.9,

146.4, 148.8
[8]

Mass Spec (m/z)
194 (M-Boc, 100%), 167 (2%),

128 (2%), 67 (17%), 40 (24%)
[8]

HRMS (ES)

Calculated for [M+Na]⁺

C₈H₁₁IN₂NaO₂: 316.9757;

Found: 316.9757

[8]

Synthesis and Purification
The synthesis of tert-butyl 4-iodo-1H-pyrazole-1-carboxylate typically involves the N-

protection of 4-iodo-1H-pyrazole using di-tert-butyl dicarbonate (Boc₂O).

Experimental Protocol: N-Boc Protection of 4-iodo-1H-
pyrazole[8]

Materials: 4-iodo-1H-pyrazole, Di-tert-butyl dicarbonate (Boc₂O), Triethylamine (Et₃N),

Dichloromethane (CH₂Cl₂), Saturated Sodium Bicarbonate (NaHCO₃) solution, Deionized

Water (H₂O), Anhydrous Sodium Sulfate (Na₂SO₄), n-hexane.

Procedure:

To a solution of 4-iodo-1H-pyrazole (1 equivalent) and triethylamine (1.5 equivalents) in

dichloromethane, add Di-tert-butyl dicarbonate (1.2 equivalents) at room temperature.

Stir the reaction mixture overnight.

Wash the dichloromethane layer with a saturated NaHCO₃ solution, followed by deionized

H₂O.
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Dry the organic layer with anhydrous Na₂SO₄.

Evaporate the solvent under reduced pressure.

Purify the crude product by recrystallization from n-hexane to yield tert-butyl 4-iodo-1H-
pyrazole-1-carboxylate as white crystals.[8] A reported yield for this reaction is 78.5%.[8]

An alternative protocol involves dissolving 4-iodopyrazole in THF with Et₃N and adding di-tert-

butyl dicarbonate at room temperature, which reportedly yields the product in 2 hours.[5]

Starting Materials:
- 4-iodo-1H-pyrazole

- Di-tert-butyl dicarbonate
- Triethylamine

- Dichloromethane (Solvent)

Reaction Step:
Stir overnight at

room temperature

Combine
Aqueous Workup:

1. Wash with sat. NaHCO₃

2. Wash with H₂O
3. Dry over Na₂SO₄

Process
Purification:

1. Evaporate solvent
2. Recrystallize from

n-hexane

Isolate Crude
Final Product:

tert-Butyl
4-iodo-1H-pyrazole-1-carboxylate

Obtain Pure

tert-Butyl
4-iodo-1H-pyrazole-1-carboxylate

Stille Coupling
(via Stannane)

Suzuki Coupling
(via Boronic Ester)

Sonogashira Coupling
(Directly or after deprotection)

Other Functionalization

Key Synthetic
Intermediates

Active Pharmaceutical
Ingredients (APIs)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b050845?utm_src=pdf-body
https://www.benchchem.com/product/b050845?utm_src=pdf-body
https://www.arkat-usa.org/get-file/51578/
https://www.arkat-usa.org/get-file/51578/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3664975.htm
https://www.benchchem.com/product/b050845?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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